N-cyclopropyl-N'-(2-ethylhexyl)ethanediamide

• IUPAC Name: N'-cyclopropyl-N-(2-ethylhexyl)oxamide
• InChI: InChI=1S/C13H24N2O2/c1-3-5-6-10(4-2)9-14-12(16)13(17)15-11-7-8-11/h10-11H,3-9H2,1-2H3,(H,14,16)(H,15,17)
• InChI Key: KKEJFLDTQQPJEO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)CNC(=O)C(=O)NC1CC1
• Molecular Formula: C13H24N2O2
• Molecular Weight: 240.34 g/mol

Description

N-cyclopropyl-N'-(2-ethylhexyl)ethanediamide (CED-13) is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CED-13 is a cyclic amide compound that has a unique structure and is known to exhibit promising biological activities.

Scientific Research Applications

Reaction Pathways and Catalysis

• Cyclopropanation Reactions : The cyclopropanation reaction, a process where a cyclopropane ring is formed, has been extensively studied. For instance, the Simmons-Smith reaction, which involves the cyclopropanation of alkenes with metal carbenoids, showcases the application of cyclopropyl-containing compounds in synthesizing complex molecular structures. This reaction pathway suggests the potential utility of compounds like "N-cyclopropyl-N'-(2-ethylhexyl)ethanediamide" in organic synthesis and catalysis (Nakamura, Hirai, & Nakamura, 2003).

• Hydrogenation and Hydrogenolysis : The hydrogenation of propylene and hydrogenolysis of cyclopropane on activated catalysts highlight the involvement of cyclopropyl groups in reactions that modify the chemical structure of organic compounds. This process has implications for the synthesis and modification of chemicals including "this compound" (Bowman & Burwell, 1984).

Material Science and Polymer Chemistry

• Oligomerization and Polymerization : The oligomerization of ethyl 1-[(4-hydroxyphenyl)aminocarbonyl)]-2-vinylcyclopropane carboxylate using enzymes as catalysts demonstrates the application of cyclopropyl derivatives in creating novel polymers. This research provides insights into the potential use of "this compound" in developing new materials with unique properties (Pang, Ritter, & Tabatabai, 2003).

• Organic Solar Cells : The development of organic solar cells using small molecules that include cyclopropyl groups indicates the role of these compounds in enhancing photovoltaic performance. This suggests the potential application of "this compound" in renewable energy technologies (Ni et al., 2015).

Chemical Synthesis and Modification

• Synthesis of Chiral Cyclopropane Units : The design of chiral cyclopropanes as conformationally restricted analogues of bioactive compounds showcases the application of cyclopropyl groups in medicinal chemistry and the synthesis of complex organic molecules. This could hint at the synthetic versatility of "this compound" in creating stereochemically complex structures (Kazuta, Matsuda, & Shuto, 2002).

• Surface Modification for Flotation Enhancement : The use of ethanediamine for modifying the mineral surface of malachite to improve its flotation behavior underscores the importance of cyclopropyl-containing compounds in mineral processing and extraction. This illustrates the broader applications of "this compound" in enhancing industrial processes (Feng, Zhao, & Wen, 2018).